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Introduction

Nanangenine F is a drimane sesquiterpenoid isolated from the novel Australian fungus,
Aspergillus nanangensis. As part of the broader family of nanangenines, this class of
compounds has been investigated for a range of biological activities. This technical guide
provides a comprehensive overview of the spectroscopic and nuclear magnetic resonance
(NMR) data for Nanangenine F, along with detailed experimental protocols for its isolation and
characterization. This information is intended to serve as a valuable resource for researchers in
natural product chemistry, mycology, and drug discovery.

Physicochemical and Spectroscopic Data

Nanangenine F was isolated as a white powder. High-resolution electrospray ionization mass
spectrometry (HRESI(+)-MS) established the molecular formula of Nanangenine F as
C21H340s.[1] The protonated molecule was observed at m/z 367.2483 [M+H]*.

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR data for Nanangenine F were acquired in DMSO-ds. The chemical shifts
(&) are reported in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Table 1: 1H NMR Data of Nanangenine F (600 MHz, DMSO-ds)[2]
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Position OoH (ppm) Multiplicity J (Hz)

1 351 m

2a 1.35 m

2B 1.55 m

3a 1.18 m

3B 1.69 m

5 1.09 dd 11.4,4.2

6 5.30 t 8.4

7a 2.15 m

7B 2.39 m

9 1.64 m

11 9.49 S

13 151 dad 1.8,1.2

14 0.81 S

15 0.82 S

16 0.86 S

1'-OH 4.39 d 54

6-OH 4.90 d 6.0

2' 211 t 7.2

3 1.45 sext 7.2

4' 1.25 m

5' 1.25 m

6' 0.85 t 7.2
Table 2: 3C NMR Data of Nanangenine F (150 MHz, DMSO-de)[2]
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Position o6C (ppm)
1 76.5
2 25.8
3 36.9
4 38.3
5 55.4
6 73.1
7 40.5
8 139.7
9 52.8
10 38.9
11 203.3
12 157.9
13 19.5
14 21.8
15 28.9
16 16.1
1 1725
2' 334
3 24.2
4' 30.8
5' 21.9
6' 13.9
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Experimental Protocols
Fungal Cultivation and Extraction

Aspergillus nanangensis was cultured on solid rice medium. The general procedure involves
the following steps:

Media Preparation: A solid rice-based medium is prepared and sterilized.[2]

 Inoculation: The sterile medium is inoculated with a spore suspension or mycelial plugs of A.
nanangensis.

¢ Incubation: The culture is incubated at an appropriate temperature for several weeks to allow
for fungal growth and metabolite production.

o Extraction: The fungal culture is exhaustively extracted with an organic solvent, typically ethyl
acetate or a mixture of dichloromethane and methanol. The solvent is then evaporated under
reduced pressure to yield a crude extract.

Fungal Cultivation Extraction

——
Media Preparation Inoculation with Incubation Solvent Extraction Evanoration Crude Extract
(Solid Rice) A. nanangensis (e.g., EtOACc) p

Click to download full resolution via product page

Fungal Cultivation and Extraction Workflow

Isolation of Nanangenine F

Nanangenine F was purified from the crude extract using reversed-phase preparative high-
performance liquid chromatography (HPLC).

« Initial Fractionation: The crude extract is typically subjected to an initial fractionation step,
such as vacuum liquid chromatography (VLC) or solid-phase extraction (SPE), to separate
compounds based on polarity.
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o Preparative HPLC: Fractions containing the nanangenines are then purified by preparative
HPLC. A C18 column is commonly used with a gradient elution system of water and
acetonitrile or methanol. Fractions are collected based on UV absorbance and analyzed by
analytical HPLC or TLC.

» Final Purification: Fractions containing pure Nanangenine F are pooled and the solvent is
evaporated to yield the final compound.

S—
Crude Extract Initial Fractionation Preparative HPLC
(VLC/SPE) (C18, H20/ACN)

Click to download full resolution via product page

Isolation Workflow for Nanangenine F

Spectroscopic Analysis

e NMR Spectroscopy: tH, 13C, and 2D NMR (COSY, HSQC, HMBC) spectra were recorded on
a Bruker Avance 600 MHz spectrometer. Samples were dissolved in DMSO-ds. Chemical
shifts were referenced to the residual solvent signals.

e Mass Spectrometry: High-resolution mass spectra were obtained using an Agilent 6224 TOF
LC/MS system with electrospray ionization (ESI) in positive ion mode.

Biological Activity

The nanangenine family of compounds, including Nanangenine F, were assayed for in vitro
activity against a panel of bacteria, fungi, and mammalian cells.[1] While the specific activity of
Nanangenine F is not detailed in isolation, the broader study provides a foundation for further
investigation into its potential pharmacological properties.

Conclusion

This technical guide provides a centralized resource for the spectroscopic and NMR data of
Nanangenine F, a drimane sesquiterpenoid from Aspergillus nanangensis. The detailed
experimental protocols for its isolation and characterization will aid researchers in the fields of
natural product chemistry and drug discovery in their efforts to synthesize, identify, and
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evaluate this and related compounds for potential therapeutic applications. The provided data
serves as a critical reference for the confirmation of the structure of Nanangenine F and for the
exploration of its chemical and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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